Cas no 4131-43-5 (Silane, triethyl(phenylethynyl)-)

• Product Name: Silane, triethyl(phenylethynyl)-
• CAS No: 4131-43-5
• MF: C₁₄H₂₀Si
• MW: 216.394104957581
• CID: 1515814
• PubChem ID: 11085224
• Update Time: 2025-04-21

Silane, triethyl(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, triethyl(phenylethynyl)-
• 2-triethylsilyl-1-phenylacetylene
• triethyl(2-phenylethynyl)silane
• KQSHVSCLGYGMDT-UHFFFAOYSA-N
• 4131-43-5
• triethylsilyl phenylacetylene
• DA-06016
• 1-phenyl-2-(triethylsilyl)acetylene

• Inchi： 1S/C14H20Si/c1-4-15(5-2,6-3)13-12-14-10-8-7-9-11-14/h7-11H,4-6H2,1-3H3
• InChI Key： KQSHVSCLGYGMDT-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1)(CC)(CC)CC

Computed Properties

• Exact Mass: 216.1335
• Monoisotopic Mass: 216.133427172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0